Cas no 3048-35-9 (3,9-dimethylbenzo[d][2]benzoxepine-5,7-dione)

3,9-dimethylbenzo[d][2]benzoxepine-5,7-dione structure
3048-35-9 structure
Product Name:3,9-dimethylbenzo[d][2]benzoxepine-5,7-dione
CAS No:3048-35-9
MF:C16H12O3
MW:252.264684677124
CID:1442863
PubChem ID:246696
Update Time:2025-04-20

3,9-dimethylbenzo[d][2]benzoxepine-5,7-dione Chemical and Physical Properties

Names and Identifiers

    • 3,9-dimethylbenzo[d][2]benzoxepine-5,7-dione
    • 3,9-dimethyldibenzo[c,e]oxepine-5,7-dione
    • NSC60068
    • AC1L6IN8
    • AC1Q6H95
    • CTK4G5279
    • AR-1F0329
    • NSC-60068
    • AG-J-71235
    • 3,9-dimethyldibenzo[c,e]oxepine-5,7-dione; NSC60068; AC1L6IN8; AC1Q6H95; CTK4G5279; AR-1F0329; NSC-60068; AG-J-71235;
    • 3048-35-9
    • DTXSID00289277
    • Inchi: 1S/C16H12O3/c1-9-3-5-11-12-6-4-10(2)8-14(12)16(18)19-15(17)13(11)7-9/h3-8H,1-2H3
    • InChI Key: FSAOQZWOCLNWRX-UHFFFAOYSA-N
    • SMILES: O1C(C2C=C(C)C=CC=2C2C=CC(C)=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 252.07866
  • Monoisotopic Mass: 252.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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